molecular formula C24H22N2 B8599592 3-[4-(3,6-Dihydro-4-phenyl-1(2H)-pyridinyl)-1-butynyl]quinoline CAS No. 142667-36-5

3-[4-(3,6-Dihydro-4-phenyl-1(2H)-pyridinyl)-1-butynyl]quinoline

Cat. No. B8599592
CAS RN: 142667-36-5
M. Wt: 338.4 g/mol
InChI Key: VNMWEXMNOPGWQX-UHFFFAOYSA-N
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Description

3-[4-(3,6-Dihydro-4-phenyl-1(2H)-pyridinyl)-1-butynyl]quinoline is a useful research compound. Its molecular formula is C24H22N2 and its molecular weight is 338.4 g/mol. The purity is usually 95%.
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properties

CAS RN

142667-36-5

Molecular Formula

C24H22N2

Molecular Weight

338.4 g/mol

IUPAC Name

3-[4-(4-phenyl-3,6-dihydro-2H-pyridin-1-yl)but-1-ynyl]quinoline

InChI

InChI=1S/C24H22N2/c1-2-9-21(10-3-1)22-13-16-26(17-14-22)15-7-6-8-20-18-23-11-4-5-12-24(23)25-19-20/h1-5,9-13,18-19H,7,14-17H2

InChI Key

VNMWEXMNOPGWQX-UHFFFAOYSA-N

Canonical SMILES

C1CN(CC=C1C2=CC=CC=C2)CCC#CC3=CC4=CC=CC=C4N=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of the alcohol prepared in Step (a) (1.98 g, 0.01 mol), N,N-diisopropylethylamine (3.5 mL, 0.02 mol) and a catalytic amount of 4-dimethylaminopyridine is cooled to 0° C., and methanesulfonyl chloride (0.8 mL, 0.0105 mol) is added dropwise. The solution is stirred at 0° C. for 18 hours, and then concentrated under reduced pressure. The residue is taken up in dimethylformamide (20 mL), and to this solution is added 4-phenyl-1,2,3,6-tetrahydropyridine (2.41 g, 0.015 mol) and sodium bicarbonate (3.4 g, 0.04 mol). The mixture is heated at 40° C. for 5 hours, and the solvent is removed under reduced pressure. The residue is partitioned between 50 mL of ethyl acetate and 50 mL of water. The aqueous layer is extracted with 50 mL of ethyl acetate and the combined organic layers are dried (sodium sulfate), and the solvent is removed in vacuo. The residue is chromatographed (silica gel, 2% methanol/98% dichloromethane) to give the title compound, containing 0.4 mol of water; mp 94.3°-95.8° C.
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alcohol
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1.98 g
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3.5 mL
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0 (± 1) mol
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0.8 mL
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2.41 g
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3.4 g
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